2-{[(3-Chloro-4-fluorophenyl)thio]methyl}pyridine

• Molecular Formula: C12H9ClFNS
• Molecular Weight: 253.72 g/mol
• IUPAC Name: 2-[(3-chloro-4-fluorophenyl)sulfanylmethyl]pyridine
• InChI: InChI=1S/C12H9ClFNS/c13-11-7-10(4-5-12(11)14)16-8-9-3-1-2-6-15-9/h1-7H,8H2
• InChI Key: XUONOWLMQNJIKM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CSC2=CC(=C(C=C2)F)Cl

Description

2-{[(3-Chloro-4-fluorophenyl)thio]methyl}pyridine is a useful research compound. Its molecular formula is C12H9ClFNS and its molecular weight is 253.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Picolyl chloride hydrochloride (3.03 g) was added to a stirred suspension of 3-chloro-4-fluorobenzenethiol (3.0 g) and cesium carbonate (12.0 g) in DMF (50 ml) and the mixture stirred at RT overnight. Mixture poured into water, organics extracted into ether and the ether extracts washed (brine), dried (MgSO4) and evaporated under reduced pressure to a green oil (4.0 g).